3-chloro-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3-chloro-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C18H19ClN2O3/c19-16-3-1-2-14(10-16)17(22)20-11-13-4-7-21(8-5-13)18(23)15-6-9-24-12-15/h1-3,6,9-10,12-13H,4-5,7-8,11H2,(H,20,22)
• InChI Key: UDQAFDZVKUPDIY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC(=CC=C2)Cl)C(=O)C3=COC=C3
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• CAS No.: 1396884-85-7

Description

“3-chloro-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide” is a complex organic compound. While there is limited information available specifically on this compound, it is related to a class of compounds that have been studied for their anti-tubercular activity.

Scientific Research Applications

Synthesis and Biological Evaluation

Studies have demonstrated the synthesis and biological evaluation of compounds related to 3-chloro-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide, revealing their potential as receptor antagonists or enzyme inhibitors. For example, Lim et al. (2019) described the synthesis of 5-arylfuran-2-carboxamide derivatives, showcasing their potential as urotensin-II receptor antagonists with notable potency and acceptable pharmacokinetic profiles (Lim et al., 2019). Furthermore, studies on benzamide derivatives have explored their structure-activity relationships, highlighting the importance of specific substituents for enhanced biological activity and receptor selectivity (Abbasi et al., 2020).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal potentials of benzamide derivatives and their metal complexes have been a subject of interest. Research by Khatiwora et al. (2013) on novel benzamides and their copper and cobalt complexes showed significant activity against various bacterial strains, indicating their potential in antimicrobial applications (Khatiwora et al., 2013).

Antidepressant and Antianxiety Effects

Kumar et al. (2017) synthesized novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, evaluating their antidepressant and antianxiety activities. This study highlights the therapeutic potential of such compounds in mental health treatment, demonstrating significant activity in behavioral tests (Kumar et al., 2017).

Enzyme Inhibition for Therapeutic Applications

The inhibition of specific enzymes like butyrylcholinesterase and acetylcholinesterase has therapeutic implications in conditions such as Alzheimer's disease. Research on benzamide derivatives bearing heterocyclic rings like furan and piperazine has shown considerable inhibitory activity against these enzymes, suggesting their potential as therapeutic agents in neurodegenerative diseases (Abbasi et al., 2020).

Future Directions

The future directions for research on this compound could include further investigation into its potential anti-tubercular activity, as well as a more detailed exploration of its synthesis, physical and chemical properties, and safety profile.